Cas no 62003-97-8 (Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-
• CAS No: 62003-97-8
• MF: C₇H₂Cl₂F₃NO₂
• MW: 259.997490406036
• CID: 1633097
• Update Time: 2024-09-11

Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-

• Inchi： 1S/C7H2Cl2F3NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
• InChI Key： WFJMQKHQADBGHQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(C(F)(F)F)=C(Cl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 258.94156
• Monoisotopic Mass: 258.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.638±0.06 g/cm3(Predicted)
• Boiling Point: 265.9±40.0 °C(Predicted)
• PSA: 43.14